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Compound of Interest

Compound Name: IKD-8344

Cat. No.: B10818985 Get Quote

Introduction

IKD-8344 is a rabbit monoclonal antibody designed for the specific detection of ChronoKinase,

a critical regulator of cell cycle progression. ChronoKinase is frequently overexpressed in

various human cancers and its expression levels have been correlated with tumor grade and

patient prognosis. Consequently, the immunohistochemical (IHC) detection of ChronoKinase in

formalin-fixed, paraffin-embedded (FFPE) tissues serves as an invaluable tool for cancer

research and may provide insights for drug development professionals. These application

notes provide a detailed protocol for the use of IKD-8344 in IHC, along with validation data and

diagrams of the relevant biological pathway and experimental workflow.

Target and Specificity

IKD-8344 specifically recognizes the phosphorylated isoform of ChronoKinase at Serine 218, a

key activation site. The antibody has been validated for use in IHC on human tissues and

shows no cross-reactivity with other related kinases under the recommended staining

conditions. The expected staining pattern for ChronoKinase is predominantly nuclear, with

some diffuse cytoplasmic staining in highly proliferative cells.

Quantitative Data Summary
The following tables summarize the validation and performance data for the IKD-8344 antibody

in immunohistochemistry.
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Table 1: Recommended Antibody Dilution

Parameter Recommendation

Antibody Concentration 1:500 - 1:1000

Incubation Time 60 minutes at Room Temperature

Antigen Retrieval Citrate Buffer (pH 6.0) for 20 minutes[1]

Detection System
HRP-conjugated secondary antibody and

DAB[1]

Table 2: Staining Performance in Various Cancer Tissues

Tissue Type N
Percent Positive
(%)

Average Staining
Intensity

Breast Carcinoma 50 85%
2.8 (Moderate to

Strong)

Colon Carcinoma 45 78% 2.5 (Moderate)

Lung Adenocarcinoma 52 92% 3.0 (Strong)

Normal Breast 20 5% 0.5 (Weak/Negative)

Normal Colon 20 8% 0.6 (Weak/Negative)

Normal Lung 20 3% 0.2 (Negative)

Staining intensity was scored on a scale of 0 (negative), 1 (weak), 2 (moderate), and 3 (strong).

Experimental Protocols
Materials and Reagents

IKD-8344 Rabbit Monoclonal Antibody

Formalin-fixed, paraffin-embedded tissue sections on charged slides
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Xylene[2][3]

Ethanol (100%, 95%, 80%, 70%)[1][2]

Deionized Water

10 mM Sodium Citrate Buffer (pH 6.0)[1]

Phosphate Buffered Saline (PBS)

Hydrogen Peroxide (3%)[3]

Blocking Buffer (e.g., 5% normal goat serum in PBS)

HRP-conjugated Goat anti-Rabbit secondary antibody

DAB (3,3'-Diaminobenzidine) substrate kit[1]

Hematoxylin counterstain[2]

Mounting Medium

Protocol for Immunohistochemical Staining

Deparaffinization and Rehydration:

Immerse slides in xylene for 5 minutes (repeat twice).[2][3]

Hydrate sections by sequential immersion in 100% ethanol for 3 minutes (twice), 95%

ethanol for 3 minutes, 80% ethanol for 3 minutes, and 70% ethanol for 3 minutes.[1][2]

Rinse with deionized water.

Antigen Retrieval:

Preheat citrate buffer (pH 6.0) to 95-100°C.[1]

Immerse slides in the preheated buffer and incubate for 20 minutes.[1]
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Allow slides to cool to room temperature for 20 minutes.[1]

Rinse with PBS.

Blocking and Staining:

Quench endogenous peroxidase activity by incubating sections in 3% hydrogen peroxide

for 10 minutes.[3]

Rinse with PBS.

Apply blocking buffer and incubate for 30 minutes at room temperature.

Incubate with IKD-8344 primary antibody (diluted in blocking buffer) for 60 minutes at

room temperature.

Rinse with PBS (3 times for 5 minutes each).

Apply HRP-conjugated secondary antibody and incubate for 30 minutes at room

temperature.[2]

Rinse with PBS (3 times for 5 minutes each).

Detection and Counterstaining:

Apply DAB substrate solution and incubate until the desired brown color intensity is

reached (typically 1-5 minutes).[1]

Rinse with deionized water.

Counterstain with hematoxylin for 1-2 minutes.[1]

Rinse with running tap water.[1]

Dehydration and Mounting:

Dehydrate sections through a graded series of ethanol (70%, 80%, 95%, 100%) and clear

in xylene.[1]
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Coverslip with a permanent mounting medium.

Visualizations

Growth Factors Receptor Tyrosine
Kinase PI3K Akt ChronoKinase

(p-Ser218) Cyclin D1 G1/S Phase
Progression

Click to download full resolution via product page

Caption: ChronoKinase Signaling Pathway.
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Caption: Immunohistochemistry Workflow.
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Caption: ChronoKinase and Cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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